Cas no 1872992-51-2 (4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine
• CAS No: 1872992-51-2
• MF: C₁₀H₁₁ClN₄
• MW: 222.67414021492
• CID: 6573697
• PubChem ID: 165951794
• Update Time: 2025-08-02

4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine
• EN300-1108953
• 1872992-51-2

• Inchi： 1S/C10H11ClN4/c1-7-8(3-2-4-13-7)5-15-6-9(11)10(12)14-15/h2-4,6H,5H2,1H3,(H2,12,14)
• InChI Key： PECSNTCUOLYKBS-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CC1=CC=CN=C1C

Computed Properties

• Exact Mass: 222.0672241g/mol
• Monoisotopic Mass: 222.0672241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine

Introduction to 4-Chloro-1-[(2-Methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine (CAS No. 1872992-51-2)

4-Chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine (CAS No. 1872992-51-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound, particularly the presence of a chloro substituent and a 2-methylpyridine moiety, contribute to its distinct pharmacological profile.

The chemical structure of 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine consists of a pyrazole ring linked to a 2-methylpyridine group through a methylene bridge. The chloro substituent at the 4-position of the pyrazole ring adds to the compound's lipophilicity and may influence its binding affinity to specific receptors or enzymes. The 2-methylpyridine moiety, on the other hand, is known for its ability to form hydrogen bonds and π-stacking interactions, which can enhance the compound's interactions with biological targets.

Recent studies have explored the potential of 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a treatment for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine has also been investigated for its potential as an anti-cancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine have also been studied to assess its suitability for clinical development. In animal models, this compound has shown favorable oral bioavailability and a reasonable half-life, suggesting that it may be suitable for once-daily dosing regimens. However, further studies are needed to fully characterize its metabolism and potential drug-drug interactions.

Safety and toxicity profiles are critical considerations in the development of any new therapeutic agent. Preliminary toxicology studies have indicated that 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine is well-tolerated at therapeutic doses in animal models. However, more extensive safety evaluations will be required before it can advance to clinical trials.

In conclusion, 4-chloro-1-[(2-methylpyridin-3-yl)methyl]-1H-pyrazol-3-amine (CAS No. 1872992-51-2) represents a promising lead compound with potential applications in the treatment of inflammatory diseases and cancer. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for clinical use.